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Compound of Interest

Compound Name: Hydroflumethiazide

Cat. No.: B1673452 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of the molecular and analytical properties of

Hydroflumethiazide, tailored for researchers, scientists, and professionals in drug

development. This document outlines its fundamental chemical data, detailed experimental

protocols for its synthesis and analysis, and its mechanism of action.

Core Molecular and Physicochemical Data
Hydroflumethiazide is a thiazide diuretic utilized in the management of hypertension and

edema. A clear understanding of its fundamental properties is crucial for research and

development activities.
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Property Value Citations

Molecular Formula C₈H₈F₃N₃O₄S₂ [1][2][3][4][5]

Molecular Weight 331.29 g/mol [1][2][4][5][6]

IUPAC Name

1,1-dioxo-6-

(trifluoromethyl)-3,4-dihydro-

2H-1λ⁶,2,4-benzothiadiazine-7-

sulfonamide

[6]

CAS Number 135-09-1 [1][5]

Melting Point 272-273 °C [1][6]

Appearance
White to cream-colored

crystalline powder
[6]

Solubility (at 25 °C)

Acetone: >100

mg/mLMethanol: 58

mg/mLAcetonitrile: 43

mg/mLWater: 0.3 mg/mLEther:

0.2 mg/mLBenzene: <0.1

mg/mL

[7][8]

pKa pKa₁: 8.9pKa₂: 10.7 [7]

Mechanism of Action: Inhibition of the Na⁺/Cl⁻
Cotransporter
Hydroflumethiazide exerts its diuretic effect by targeting the sodium-chloride (Na⁺/Cl⁻)

cotransporter (NCC), also known as SLC12A3, in the distal convoluted tubule (DCT) of the

nephron.[9][10] By inhibiting this transporter, Hydroflumethiazide blocks the reabsorption of

sodium and chloride ions from the tubular fluid back into the blood. This leads to an increase in

the excretion of sodium, chloride, and consequently water, resulting in diuresis.[9][10][11][12]

[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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